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Compound of Interest

Compound Name: Ethanone, 1-(1-cycloocten-1-yl)-

Cat. No.: B144022

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a comprehensive overview of the known physical properties of
Ethanone, 1-(1-cycloocten-1-yl)-, a ketone with potential applications in various fields of
chemical research and development. This document collates available data on its chemical
identity and physical characteristics. Due to the limited availability of data for the pure
compound, this guide also includes information on a closely related isomer mixture.

Chemical Identification

"Ethanone, 1-(1-cycloocten-1-yl)-" refers to an organic compound consisting of an eight-
membered carbon ring (cyclooctene) with an acetyl group attached to the double bond.

Table 1. Chemical Identifiers for Ethanone, 1-(1-cycloocten-1-yl)-

Identifier Value

Chemical Name Ethanone, 1-(1-cycloocten-1-yl)-
Molecular Formula C10H160

Molecular Weight 152.23 g/mol

CAS Number 17339-74-1
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Physical Properties

Quantitative physical property data for pure "Ethanone, 1-(1-cycloocten-1-yl)-" is scarce in
publicly available literature. However, a report from the Australian Industrial Chemicals
Introduction Scheme (AICIS) provides data for an isomer mixture containing "Ethanone, 1-(1-
cycloocten-1-yl)-" (7-13% by weight).[1] For comparative purposes, data for the isomer
"Ethanone, 1-[(32)-3-cycloocten-1-yl]-" is also presented.

Table 2: Physical Properties of Ethanone, 1-(1-cycloocten-1-yl)- Isomer Mixture and a
Related Isomer

Value (Isomer Mixture
Value (Ethanone, 1-[(3Z)-3-

Property containing Ethanone, 1-(1-
cycloocten-1-yl]-)

cycloocten-1-yl)-)[1]

Boiling Point 110 °C at 16 Torr[2] 226.5°C at 760 mmHg
Density 0.925 g/cm?3[2] 0.914 g/cm?

Melting Point Not available Not available
Solubility Not available Not available

Flash Point Not available 85.6°C

Refractive Index Not available 1.461

Vapor Pressure Not available 0.0815 mmHg at 25°C

Experimental Protocols

Detailed experimental protocols for the determination of the physical properties of "Ethanone,
1-(1-cycloocten-1-yl)-" are not explicitly available. However, standard methodologies for
organic compounds of this class can be applied.

Determination of Boiling Point (Thiele Tube Method)

A common and efficient method for determining the boiling point of a small quantity of a liquid is
the Thiele tube method.[3]

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b144022?utm_src=pdf-body
https://www.benchchem.com/product/b144022?utm_src=pdf-body
https://www.benchchem.com/product/b144022?utm_src=pdf-body
https://www.industrialchemicals.gov.au/sites/default/files/LTD1952%20Public%20Report%20PDF.pdf
https://www.benchchem.com/product/b144022?utm_src=pdf-body
https://www.industrialchemicals.gov.au/sites/default/files/LTD1952%20Public%20Report%20PDF.pdf
https://m.chemicalbook.com/ProductChemicalPropertiesCB54748132_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB54748132_EN.htm
https://www.benchchem.com/product/b144022?utm_src=pdf-body
https://www.benchchem.com/product/b144022?utm_src=pdf-body
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b144022?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Apparatus: Thiele tube, thermometer, capillary tube (sealed at one end), small test tube,
heating source (Bunsen burner or oil bath).

e Procedure:

o

A small amount of the sample is placed in the small test tube.
o The capillary tube is placed in the small test tube with the open end downwards.
o The small test tube is attached to the thermometer.

o The assembly is placed in the Thiele tube containing a high-boiling point liquid (e.g.,
mineral oil).

o The Thiele tube is gently heated. As the temperature rises, a stream of bubbles will
emerge from the capillary tube.

o The heating is stopped, and the liquid is allowed to cool.

o The boiling point is the temperature at which the liquid just begins to enter the capillary
tube.[3]

Determination of Solubility

The solubility of a compound is typically determined by observing its behavior when mixed with
various solvents.

o Apparatus: Test tubes, spatula, vortex mixer (optional).
e Procedure:

o Place a small, measured amount of the compound (e.g., 25 mg or 0.05 mL) into a test
tube.[4]

o Add a small, measured volume of the solvent (e.g., 0.75 mL) in portions.[4]

o After each addition, vigorously agitate the mixture for a set period (e.g., 60 seconds).
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o Observe whether the compound dissolves completely (soluble), partially (partially soluble),
or not at all (insoluble).

o This procedure is repeated with a range of solvents of varying polarities (e.g., water,
ethanol, diethyl ether, hexane) to establish a solubility profile.

Logical Workflow for Physical Property
Determination

The following diagram illustrates a general workflow for the experimental determination of the

key physical properties of a liquid organic compound like "Ethanone, 1-(1-cycloocten-1-yl)-".

Caption: Experimental Workflow for Physical Property Characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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